Cas no 2229617-73-4 (2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol)

• Product Name: 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol
• CAS No: 2229617-73-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6157568
• PubChem ID: 165670929
• Update Time: 2025-06-08

2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol
• 2229617-73-4
• EN300-1801155

• Inchi： 1S/C11H16FNO/c1-11(2,7-13)6-8-4-3-5-9(12)10(8)14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： QPSKKBYMVJCATB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)CC(C)(C)CN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol

Introduction to 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol (CAS No: 2229617-73-4)

2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No) 2229617-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of fluorinated phenolic derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol, particularly the presence of a fluorine atom at the para position relative to the hydroxyl group and an amino-substituted isobutyl side chain, contribute to its unique chemical properties and reactivity.

The synthesis of 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The fluorination step, in particular, is critical and often employs advanced catalytic methods to achieve regioselectivity. Recent advancements in fluorination chemistry have enabled more efficient and sustainable synthetic routes, which are essential for large-scale production and industrial applications.

One of the most compelling aspects of 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol is its potential as a pharmacophore in drug discovery. The combination of an aromatic ring with a fluorine substituent enhances metabolic stability, while the amino group provides a site for further functionalization. This makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases.

In recent years, researchers have been exploring the antimicrobial and anti-inflammatory properties of fluorinated phenols. Studies have shown that compounds with similar structural motifs exhibit promising activity against resistant bacterial strains and inflammatory conditions. The fluorine atom in 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol is believed to play a crucial role in enhancing binding affinity to biological targets, thereby improving efficacy.

The isobutyl side chain in 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol contributes to its solubility and bioavailability, making it a suitable candidate for oral administration. Additionally, the amino group can be further modified to introduce other functional groups, such as carboxylic acids or esters, which can enhance drug-like properties like lipophilicity and cell membrane permeability.

Recent clinical trials have begun to investigate the potential of 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol as a therapeutic agent. Preliminary results suggest that it may have significant benefits in treating certain inflammatory disorders and infections. However, further studies are needed to fully understand its mechanism of action and long-term safety profile.

The role of fluorine in pharmaceuticals extends beyond simple electronic effects; it can also influence stereochemistry and binding interactions. In 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol, the presence of the fluorine atom at the 6-position disrupts hydrogen bonding patterns and alters electronic distribution on the aromatic ring. These subtle changes can significantly impact how the compound interacts with biological targets, making it a powerful tool for rational drug design.

Green chemistry principles have also guided the development of synthetic routes for 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol. Researchers are increasingly focusing on minimizing waste and using renewable resources to produce these compounds sustainably. This aligns with global efforts to reduce environmental impact while maintaining high standards of pharmaceutical quality.

The future prospects for 2-(3-amino-2,2-dimethylpropyl)-6-fluorophenol are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate development pipelines for new derivatives with enhanced properties. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in addressing unmet medical needs.